Cas no 184698-57-5 (Acetic acid,[(3,5-dimethylbenzoyl)amino]methoxy- (9CI))

• Product name: Acetic acid,[(3,5-dimethylbenzoyl)amino]methoxy- (9CI)
• CAS No: 184698-57-5
• MF: C₁₂H₁₅NO₄
• MW: 237.2518
• CID: 114353
• PubChem ID: 45122386

Acetic acid,[(3,5-dimethylbenzoyl)amino]methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[(3,5-dimethylbenzoyl)amino]methoxy- (9CI)
• 184698-57-5
• acetic acid,[(3,5-dimethylbenzoyl)amino]methoxy-
• Acetic acid, [(3,5-dimethylbenzoyl)amino]methoxy- (9CI)

• Inchi： InChI=1S/C12H15NO4/c1-7-4-8(2)6-9(5-7)10(14)13-11(17-3)12(15)16/h4-6,11H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： RJCOSSAHEMSORQ-UHFFFAOYSA-N
• SMILES： COC(NC(C1C=C(C)C=C(C)C=1)=O)C(=O)O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• PSA: 75.63